Cas no 306934-70-3 (1-[5-(trifluoromethyl)pyridin-2-yl]-1,4-diazepane)

• Product Name: 1-[5-(trifluoromethyl)pyridin-2-yl]-1,4-diazepane
• CAS No: 306934-70-3
• MF: C₁₁H₁₄F₃N₃
• MW: 245.24417257309
• MDL: MFCD00661783
• CID: 300056
• PubChem ID: 2760779
• Update Time: 2025-04-19

1-[5-(trifluoromethyl)pyridin-2-yl]-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

• 1-(5-(Trifluoromethyl)pyridin-2-yl)-1,4-diazepane
• 1-[5-(trifluoromethyl)-2-pyridyl]-1,4-diazepane
• 1-[5-(Trifluoromethyl)pyridin-2-yl]-1,4-diazepane
• 1H-1,4-Diazepine,hexahydro-1-[5-(trifluoromethyl)-2-pyridinyl]-
• 1-(5-trifluoromethyl-pyridin-2-yl)-[1,4]-diazepane
• 1-[5-(Trifluoromethyl)Pyrid-2-Yl]-1,4-Diazepane
• WAY-663353
• 1-[5-(trifluoromethyl)-2-pyridyl]-1,4-diazepane, AldrichCPR
• D93404
• SCHEMBL2155294
• 1-(5-trifluoromethyl-pyridin-2-yl)-[1,4]diazepane
• AKOS000264520
• SY152006
• FT-0644386
• 1-(5-trifluoromethyl-pyridin-2-yl)[1,4]-diazepane
• A820491
• J-504123
• 306934-70-3
• EN300-14658
• FS-1465
• DTXSID00375346
• MFCD00661783
• STK711114
• BBL028847
• DB-047839
• 1-[5-(trifluoromethyl)pyridin-2-yl]-1,4-diazepane

• MDL： MFCD00661783
• Inchi： 1S/C11H14F3N3/c12-11(13,14)9-2-3-10(16-8-9)17-6-1-4-15-5-7-17/h2-3,8,15H,1,4-7H2
• InChI Key： IBMSHQVIAUTKDL-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C=C1)N1CCNCCC1)(F)F

Computed Properties

• Exact Mass: 245.11400
• Monoisotopic Mass: 245.114
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 28.2Ų

Experimental Properties

• Melting Point: 50 °C
• Boiling Point: 110 °C
• PSA: 28.16000
• LogP: 2.29390

1-[5-(trifluoromethyl)pyridin-2-yl]-1,4-diazepane Security Information

• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines